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Compound of Interest

Compound Name: Linoleyl acetate

Cat. No.: B12322097

Get Quote

Comparative Bioactivity Profile: Linoleyl Acetate
vs. Oleyl Acetate
Executive Summary
This guide contrasts the bioactivity of Linoleyl Acetate ((Z,Z)-9,12-Octadecadienyl acetate)

and Oleyl Acetate ((Z)-9-Octadecenyl acetate). While both are long-chain fatty alcohol esters

used as semiochemicals in insect communication, their divergence in saturation (di-

unsaturated vs. mono-unsaturated) fundamentally alters their interaction with biological

membranes, protein receptors, and lipid nanoparticle (LNP) architectures.

Key Distinction:

Oleyl Acetate (C18:1): A primary sex pheromone in Diptera/Lepidoptera and a proven lipase

inhibitor in dermatological applications. It promotes specific liquid-crystalline phases

(cubosomes) in LNPs.

Linoleyl Acetate (C18:2): A pheromone precursor and stress metabolite in Geometridae

moths. It exhibits higher membrane fluidity and distinct binding affinities to carrier proteins
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(NPC2), making it a candidate for modulating membrane disorder in drug delivery systems.

Chemical & Physical Identity
The structural difference of a single double bond at the

position dictates the spatial occupancy and packing parameter of these molecules.

Feature Oleyl Acetate Linoleyl Acetate

IUPAC Name (Z)-9-Octadecenyl acetate
(Z,Z)-9,12-Octadecadienyl

acetate

Formula

MW 310.51 g/mol 308.50 g/mol

Unsaturation
Mono-unsaturated (

)

Di-unsaturated (

)

Conformation Single "kink" (V-shape) Double "kink" (U-shape/Coiled)

Lipid Packing
Moderate disorder; forms cubic

phases

High disorder; prevents tight

packing

CAS 693-80-1 6911-97-3

Biological Activity: Insect Pheromone Signaling
Both compounds function as semiochemicals, but they activate different signaling pathways

and species-specific receptors.

Comparative Signaling Roles
Oleyl Acetate: Acts as a direct sex pheromone attractant for the Yellow Rice Stem Borer

(Scirpophaga incertulas) and the Caribbean Fruit Fly (Anastrepha suspensa). It requires

precise Z-stereochemistry for receptor activation.

Linoleyl Acetate: Functions primarily as a pheromone precursor and stress metabolite in

Tea Loopers (Hyposidra talaca). Crucially, it binds to Niemann-Pick type C2 (NPC2) proteins
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in the antennae of worker ants (Camponotus japonicus), facilitating non-volatile hydrocarbon

transport.

Mechanism of Action: Chemoreception
The following diagram illustrates the differential binding pathway where these acetates interact

with Odorant Binding Proteins (OBPs) or NPC2 carriers to trigger neuronal depolarization.
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Figure 1:Signal transduction pathway. Oleyl acetate typically utilizes OBPs in moths, while

Linoleyl acetate utilizes NPC2 carriers in ants, highlighting evolutionary divergence in lipid

transport.

Pharmacological & Antimicrobial Potential
For drug development professionals, the utility of these esters extends beyond pheromones

into therapeutic bioactivity, particularly in dermatology.

Antimicrobial & Enzyme Inhibition Data

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12322097/docs?utm_src=pdf-body-img#comparative-analysis-of-linoleyl-acetate-vs-oleyl-acetate-bioactivity
https://www.benchchem.com/product/b12322097/docs?utm_src=pdf-body#comparative-analysis-of-linoleyl-acetate-vs-oleyl-acetate-bioactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12322097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target / Assay Oleyl Acetate Performance
Linoleyl Acetate
Performance

Target Organism
Corynebacterium acnes

(Cutibacterium)
Staphylococcus aureus, E. coli

Mechanism

Lipase Inhibition. Inhibits

bacterial lipase (1.12 U.E.I./g),

preventing hydrolysis of sebum

into inflammatory free fatty

acids.

Membrane Disruption. The di-

unsaturated tail increases

membrane permeability,

causing leakage of cytosolic

content.

Clinical Application
Anti-acne formulations; Sebum

control.

General antiseptic; Wound

healing adjuvants.

Cytotoxicity
Low (Used in

cosmetics/LNPs).

Moderate (Dose-dependent

cytotoxicity in Vero cells).

Expert Insight: Oleyl acetate is superior for targeted metabolic inhibition (acne), whereas

Linoleyl acetate acts as a broad-spectrum membrane disruptor.

Lipid Nanoparticle (LNP) Formulation Physics
In the context of mRNA or small molecule delivery, the "tail saturation" of the helper lipid

dictates the internal phase structure of the nanoparticle.

Oleyl Acetate (The "Spacer"): Its single cis-double bond induces a "cone" shape that favors

inverse bicontinuous cubic phases (Cubosomes). These structures have high surface area

for drug loading.

Linoleyl Acetate (The "Fluidizer"): The additional double bond creates a more severe kink,

increasing the Critical Packing Parameter (CPP). Incorporating Linoleyl acetate into LNPs

shifts the phase towards Hexosomes (H2 phase) or disordered fluid micelles, which is critical

for enhancing endosomal escape by destabilizing the endosomal membrane upon fusion.
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Figure 2:Impact of tail saturation on LNP nanostructure. Oleyl acetate stabilizes cubic phases,

while Linoleyl acetate drives hexagonal phase formation, which is associated with higher

fusogenicity.

Experimental Protocols
To validate these properties in your own lab, use the following self-validating protocols.

Protocol A: Competitive Fluorescence Binding Assay
(NPC2/OBP Interaction)
Validates the affinity of the acetate for carrier proteins (Pheromone context).

Preparation: Purify recombinant NPC2 or OBP (e.g., from C. japonicus or S. incertulas) in

Tris-HCl buffer (pH 7.0).

Probe: Use N-phenyl-1-naphthylamine (1-NPN) as the fluorescent reporter.[1] (Excitation:

337 nm, Emission: 400–420 nm).

Titration:

Add 1-NPN (1 µM) to protein solution (2 µM). Record baseline fluorescence (High).
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Titrate Oleyl Acetate or Linoleyl Acetate (dissolved in MeOH) in 0.5 µM increments.

Readout: Measure the decrease in fluorescence intensity. The acetate displaces 1-NPN from

the hydrophobic pocket.

Calculation: Plot % Displacement vs. Concentration. Calculate

and Dissociation Constant (

).

Expected Result: Linoleyl acetate shows pH-dependent binding to ant NPC2; Oleyl

acetate shows high affinity for moth PBPs.

Protocol B: Bacterial Lipase Inhibition Assay
Validates the anti-acne potential of Oleyl Acetate.

Substrate: Prepare an emulsion of p-nitrophenyl palmitate (pNPP) in gum arabic.

Enzyme Source: Crude lipase extract from C. acnes culture or commercial porcine lipase

(control).

Treatment: Incubate enzyme with Oleyl Acetate (10–500 µg/mL) for 15 mins at 37°C.

Reaction: Add substrate emulsion. Incubate for 30 mins.

Stop & Read: Stop reaction with 0.1N NaOH. Measure Absorbance at 410 nm (release of p-

nitrophenol).

Validation: Compare against Orlistat (positive control). A reduction in Absorbance indicates

lipase inhibition.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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